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Compound of Interest

Compound Name: Citronellyl nitrile

Cat. No.: B1228654

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of two critical physicochemical
properties of Citronellyl nitrile (CAS No. 51566-62-2): its boiling point and flash point. These
parameters are fundamental for the safe handling, storage, and application of this compound in
research and industrial settings. This document summarizes key data, details the experimental
methodologies for their determination, and presents a logical workflow for these analytical
procedures.

Core Physicochemical Data

Citronellyl nitrile, also known as 3,7-dimethyloct-6-enenitrile, is a colorless to pale yellow
liquid utilized primarily in the fragrance industry.[1] Its key physical properties are summarized
below.

Data Presentation: Physical Properties of Citronellyl Nitrile
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Property Value Conditions | Method
Boiling Point 231.43 °C 1013.25 hPa (measured)[2]
110.00 to 111.00 °C 760.00 mm Hg[3][4]

233 °C Not specified[5]

229 -230°C Not specified[6]

231 °C Not specified[7]

Flash Point 103 °C DIN 51758, closed cup[2]
>93.33°C Closed Cup[8][9]

117 °C Not specified[10]

122 °C Not specified[5]

85°Cto 117 °C Method dependent[11]

Note: Variations in reported values can be attributed to differences in experimental methods,
pressure conditions, and sample purity.

Experimental Protocols

The determination of boiling and flash points is governed by standardized protocols to ensure
accuracy and reproducibility. The methodologies referenced for Citronellyl nitrile are detailed
below.

2.1. Boiling Point Determination (OECD Guideline 103)

The OECD Guideline 103 describes several methods for determining the boiling point of a
substance, which is the temperature at which its vapor pressure equals the atmospheric
pressure.[3][8][10] For a substance like Citronellyl nitrile, methods such as ebulliometry,
dynamic vapor pressure measurement, or differential scanning calorimetry (DSC) are
applicable.[8][12]

Principle of the Distillation Method (Siwoloboff's Method):
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This method involves heating a sample in a test tube immersed in a liquid bath.[5] A smaller,
fused capillary tube, sealed at its upper end, is placed within the test tube containing the
sample.

Detailed Methodology:

Sample Preparation: A small quantity of the liquid substance (Citronellyl nitrile) is placed
into a boiling test tube.

o Apparatus Setup: A thermometer and the sample tube are placed in a heating bath (e.g., oll
bath). A capillary tube, fused approximately 1 cm from its lower end, is inserted into the
sample.[5]

e Heating: The heating bath is gradually heated.

o Observation: As the temperature approaches the boiling point, a steady stream of bubbles
will emerge from the lower end of the capillary tube.[5]

» Boiling Point Determination: The heat source is removed, and the bath is allowed to cool
slowly. The boiling point is the temperature at which the bubble stream stops, and the liquid
begins to enter the capillary tube.[5]

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (101.325 kPa).

2.2. Flash Point Determination (Closed Cup Method, e.g., DIN 51758, EN ISO 2719)

The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition
source is introduced.[4] The closed-cup method confines the vapors, typically resulting in a
lower flash point value than an open-cup method and is used to simulate spills in enclosed
spaces.[11] The Pensky-Martens apparatus is commonly used for this test.[4]

Principle of the Closed-Cup Method:

The sample is heated in a sealed cup at a controlled rate. An ignition source (a small flame) is
periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which a flash is observed.[4]
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Detailed Methodology:

o Sample Preparation: The test cup of the apparatus is filled with Citronellyl nitrile to a
specified level. The sample must be free of any impurities that could affect the result.

o Apparatus Setup: The cup is sealed with a lid that contains openings for a stirrer, a
thermometer, and the ignition source.

e Heating and Stirring: The sample is heated at a slow, constant rate (e.g., 5 to 6°C/min), and if
the sample is not a liquid with suspended solids, it is stirred at a specified speed (e.g., 90 to
120 rpm) to ensure temperature uniformity.[4]

» Application of Ignition Source: At regular temperature intervals, the ignition source is dipped
into the vapor space of the cup for a short, standardized period. For flash points expected
below 110°C, this is typically done at every 1°C rise in temperature.[4]

o Flash Point Determination: The flash point is the temperature read on the thermometer at the
moment a distinct flash appears inside the cup.[4]

o Data Recording: The observed flash point temperature is recorded.

Mandatory Visualization

The following diagram illustrates the logical workflow for determining the physicochemical
properties of a chemical substance like Citronellyl nitrile.
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Workflow for Physicochemical Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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